Cas no 1522565-01-0 (3-(2-methyl-1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide)

• Product name: 3-(2-methyl-1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide
• CAS No: 1522565-01-0
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5892521
• PubChem ID: 79651531

3-(2-methyl-1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, 1-(methylamino)-3-(2-methyl-1H-imidazol-1-yl)-
• 3-(2-methyl-1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide
• EN300-1140168
• AKOS018208241
• 1522565-01-0
• CS-0288323

• Inchi： 1S/C11H18N4O/c1-8-14-5-6-15(8)9-3-4-11(7-9,13-2)10(12)16/h5-6,9,13H,3-4,7H2,1-2H3,(H2,12,16)
• InChI Key： ORSUYEPSJKXSIW-UHFFFAOYSA-N
• SMILES： C1(NC)(C(N)=O)CCC(N2C(C)=NC=C2)C1

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų
• XLogP3: -0.4

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 484.9±45.0 °C(Predicted)
• pka: 16.19±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2-methyl-1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide

Comprehensive Overview of 3-(2-methyl-1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide (CAS No. 1522565-01-0)

3-(2-methyl-1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide (CAS No. 1522565-01-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a cyclopentane core substituted with a 2-methyl-1H-imidazole moiety, a methylamino group, and a carboxamide functionality. Its molecular architecture makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like 3-(2-methyl-1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide has surged, driven by advancements in precision medicine and computational drug design. Researchers are increasingly exploring its potential applications in neurodegenerative diseases, metabolic disorders, and inflammatory conditions. The compound's ability to interact with biological targets such as G-protein-coupled receptors (GPCRs) and kinases has made it a focal point in high-throughput screening campaigns.

The synthesis of CAS No. 1522565-01-0 involves multi-step organic reactions, including cyclization, amination, and carboxamide formation. Its purity and stability are critical for reproducible experimental results, necessitating advanced analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry for characterization. The compound's logP and solubility profiles further underscore its suitability for in vitro and in vivo studies.

From an industrial perspective, 3-(2-methyl-1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide aligns with the growing trend of fragment-based drug discovery (FBDD). Its modular structure allows for facile derivatization, enabling the development of small-molecule libraries for structure-activity relationship (SAR) studies. This adaptability is particularly valuable in addressing drug resistance and optimizing pharmacokinetic properties.

Environmental and regulatory considerations for CAS No. 1522565-01-0 emphasize its compliance with REACH and FDA guidelines. As a non-hazardous research chemical, it is widely available through specialty chemical suppliers and contract research organizations (CROs). Its storage and handling protocols are straightforward, requiring standard laboratory conditions to maintain stability.

In summary, 3-(2-methyl-1H-imidazol-1-yl)-1-(methylamino)cyclopentane-1-carboxamide represents a versatile scaffold in modern medicinal chemistry. Its integration into AI-driven drug discovery platforms and bioisostere replacement strategies highlights its relevance in addressing unmet medical needs. Future research will likely explore its polypharmacology and therapeutic synergies with existing drugs, solidifying its role in next-generation therapeutics.